Cas no 858766-43-5 ((Z)-2-(3,4-dimethoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl pivalate)

• Product Name: (Z)-2-(3,4-dimethoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl pivalate
• CAS No: 858766-43-5
• MF: C₂₂H₂₂O₆
• MW: 382.406486988068
• CID: 5556621
• PubChem ID: 1758079
• Update Time: 2025-07-25

(Z)-2-(3,4-dimethoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl pivalate Chemical and Physical Properties

Names and Identifiers

• (Z)-2-(3,4-dimethoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl pivalate
• Propanoic acid, 2,2-dimethyl-, 2-[(3,4-dimethoxyphenyl)methylene]-2,3-dihydro-3-oxo-6-benzofuranyl ester
• (2Z)-2-(3,4-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2,2-dimethylpropanoate

• Inchi： 1S/C22H22O6/c1-22(2,3)21(24)27-14-7-8-15-17(12-14)28-19(20(15)23)11-13-6-9-16(25-4)18(10-13)26-5/h6-12H,1-5H3
• InChI Key： YYAOTLRTESFDPG-UHFFFAOYSA-N
• SMILES： C(OC1C=C2OC(=CC3=CC=C(OC)C(OC)=C3)C(=O)C2=CC=1)(=O)C(C)(C)C

Computed Properties

• Exact Mass: 382.14163842g/mol
• Monoisotopic Mass: 382.14163842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 71.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Aurone flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids

Additional information on (Z)-2-(3,4-dimethoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl pivalate

Introduction to (Z)-2-(3,4-dimethoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl pivalate (CAS No. 858766-43-5)

The compound (Z)-2-(3,4-dimethoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl pivalate, identified by its CAS number 858766-43-5, is a structurally intriguing molecule with significant potential in the field of pharmaceutical chemistry. This compound belongs to the benzofuran family, a class of heterocyclic compounds that have garnered considerable attention due to their diverse biological activities and applications in drug development.

Benzofurans are known for their broad spectrum of pharmacological properties, including anti-inflammatory, antioxidant, and antimicrobial effects. The specific structure of (Z)-2-(3,4-dimethoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl pivalate incorporates several key functional groups that contribute to its unique chemical and biological characteristics. The presence of a pivalate ester at the 6-position enhances the compound's solubility and stability, making it a promising candidate for further investigation in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to delve deeper into the structural and functional properties of this compound. Studies suggest that the dimethoxy substituents on the benzylidene moiety play a crucial role in modulating the compound's interaction with biological targets. This has led to increased interest in exploring its potential as an intermediate in the synthesis of novel therapeutic agents.

The benzofuran core of (Z)-2-(3,4-dimethoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl pivalate is particularly noteworthy due to its ability to engage in various non-covalent interactions with biological molecules. These interactions are essential for the compound's efficacy as a pharmacological agent. Researchers have been particularly interested in its potential as a kinase inhibitor, given the benzofuran scaffold's ability to disrupt protein-protein interactions involved in signal transduction pathways.

In vitro studies have demonstrated that derivatives of benzofuran exhibit promising activity against several kinases, including those implicated in cancer and inflammatory diseases. The pivalate ester group not only improves the compound's metabolic stability but also enhances its binding affinity to target proteins. This has opened up new avenues for the development of targeted therapies based on this scaffold.

The synthesis of (Z)-2-(3,4-dimethoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl pivalate involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps include condensation reactions between appropriately substituted aromatic aldehydes and β-keto esters, followed by cyclization to form the benzofuran ring system. The introduction of the pivalate ester at the 6-position is typically achieved through an acylation reaction using pivaloyl chloride.

One of the challenges in synthesizing this compound is controlling the stereochemistry of the double bond in the (Z)-configuration. This requires careful selection of reaction conditions and catalysts to ensure high enantiomeric excess. Advances in asymmetric synthesis have provided researchers with more efficient methods for achieving this stereochemical control, thereby improving the overall yield and quality of the final product.

The pharmacological profile of (Z)-2-(3,4-dimethoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl pivalate has been extensively studied in recent years. Preclinical trials have shown that it exhibits significant anti-inflammatory properties by inhibiting key pro-inflammatory cytokines such as TNF-α and IL-6. These findings have prompted further investigation into its potential as a therapeutic agent for conditions like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, this compound has also shown promise in other therapeutic areas. For instance, studies suggest that it may have neuroprotective properties by modulating neurotransmitter release and reducing oxidative stress in neuronal cells. This has sparked interest in exploring its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's.

The growing body of evidence supporting the biological activity of benzofuran derivatives has led to increased interest from both academic researchers and pharmaceutical companies. Several companies are currently engaged in developing novel drugs based on this scaffold, with some already entering clinical trials for various indications. The success of these efforts will depend on further optimization of synthetic routes and detailed characterization of their pharmacological profiles.

Future research directions for (Z)-2-(3,4-dimethoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl pivalate include exploring its mechanism of action at a molecular level and identifying any potential off-target effects. Additionally, studies are being conducted to evaluate its efficacy and safety profile in animal models before moving on to human clinical trials. These efforts are crucial for ensuring that this promising compound can be developed into a safe and effective therapeutic agent.

The role of computational tools in drug discovery cannot be overstated. Molecular modeling techniques have been instrumental in understanding how (Z)-2-(3,4-dimethoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl pivalate interacts with biological targets at an atomic level. These tools have helped researchers predict binding affinities and optimize lead structures before conducting expensive wet-lab experiments.

In conclusion, (Z)-2-(3,4-dimethoxybenzylidene)-3-oxyo 23 dihydrobenzo furan 6 yl pival ate (CAS No 85876643 5) is a structurally interesting molecule with significant potential in pharmaceutical applications Its unique chemical properties make it an attractive candidate for further exploration as an intermediate in drug development Additionally recent advances in computational chemistry have provided new insights into its biological activity which could pave the way for novel therapeutic agents based on this scaffold As research continues it is likely that we will see more applications emerge for this promising compound